BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 5,6-undecadiene

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 5,6-Undecadiene

cat. No.: B108617

An In-depth Technical Guide to the Physical Properties of 5,6-Undecadiene

Introduction

5,6-Undecadiene, with the chemical formula Ci11Hzo, is an aliphatic hydrocarbon classified as
an allene.[1][2] Allenes are compounds containing two cumulative double bonds. The structure
of 5,6-undecadiene consists of an eleven-carbon chain with double bonds originating at the
fifth and sixth carbon atoms.[1] This technical guide provides a comprehensive overview of the
known physical properties of 5,6-undecadiene, intended for researchers, scientists, and
professionals in drug development. The information is presented in a structured format to
facilitate easy reference and comparison.

Physical and Chemical Properties

The physical characteristics of 5,6-undecadiene are summarized in the table below. It is
important to note that many of the available data points are predicted or estimated values.
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Property Value Source
Molecular Formula Ci1H20 [2]
Molecular Weight 152.28 g/mol [2]
~180 °C (estimated)[1] 197.7
Boiling Point 7.0 °C at 760 mmHg [3]
(predicted)
) ~0.8 g/cm3 (estimated)[1] 0.8 +
Density [3]

0.1 g/cm3 (predicted)

Vapor Pressure

0.5 + 0.2 mmHg at 25°C
(predicted)

[3]

Flash Point

62.4 £ 13.0 °C (predicted)

[3]

Solubility

Insoluble in water; soluble in
organic solvents such as ether

and benzene.

[1]

Experimental Protocols for Physical Property

Determination

While specific experimental protocols for 5,6-undecadiene are not extensively documented in

publicly available literature, the following are standard methodologies for determining the key

physical properties of liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

« Distillation Method: A common method involves the simple distillation of the compound. The

temperature of the vapor that is in equilibrium with the boiling liquid is measured. This is a

suitable method for determining the boiling point of a sample at a macroscopic level.
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e Micro Boiling Point Determination (Siwoloboff Method): For smaller sample quantities, a
capillary tube is inverted in a larger tube containing a small amount of the sample. The setup
is heated, and the temperature at which a rapid and continuous stream of bubbles emerges
from the capillary is recorded as the boiling point.

Density Measurement

Density is the mass of a substance per unit volume.

o Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. The
pycnometer is weighed empty, then filled with the sample liquid and weighed again. The
density is calculated by dividing the mass of the liquid by the volume of the pycnometer. The
temperature must be carefully controlled as density is temperature-dependent.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the
material.

o Abbe Refractometer: This instrument is commonly used to measure the refractive index of
liquids. A few drops of the sample are placed on the prism surface. Light is passed through
the sample, and the refractometer measures the angle at which the light is bent. The
refractive index is read directly from a scale on the instrument. The measurement is typically
performed at a standard temperature, such as 20°C or 25°C.

Logical Workflow for Compound Characterization

The following diagram illustrates a general workflow for the synthesis and characterization of
an organic compound like 5,6-undecadiene.

Caption: General workflow for the synthesis and characterization of 5,6-undecadiene.

Stability and Handling

5,6-Undecadiene is relatively stable under normal ambient conditions.[1] However, as an
unsaturated hydrocarbon, it is susceptible to oxidation and polymerization.[1] Therefore, it
should be stored in a cool, well-ventilated area, away from oxidizing agents and sources of
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ignition. For long-term storage, it is advisable to keep it under an inert atmosphere (e.g., argon
or nitrogen).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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